N-[2-(dimethylamino)-2-(thiophen-2-yl)ethyl]-N'-(3-acetamidophenyl)ethanediamide

• IUPAC Name: N'-(3-acetamidophenyl)-N-[2-(dimethylamino)-2-thiophen-2-ylethyl]oxamide
• InChI: InChI=1S/C18H22N4O3S/c1-12(23)20-13-6-4-7-14(10-13)21-18(25)17(24)19-11-15(22(2)3)16-8-5-9-26-16/h4-10,15H,11H2,1-3H3,(H,19,24)(H,20,23)(H,21,25)
• InChI Key: QEKHUVCLCXZHKM-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=CC=C1)NC(=O)C(=O)NCC(C2=CC=CS2)N(C)C
• Molecular Formula: C18H22N4O3S
• Molecular Weight: 374.5 g/mol

Description

N-[2-(Dimethylamino)-2-(thiophen-2-yl)ethyl]-N'-(3-acetamidophenyl)ethanediamide, or N-DATPED, is an organic compound used in scientific research. It has a variety of applications, including as an intermediate in the synthesis of pharmaceutical compounds and as a research tool in biochemistry and physiology. N-DATPED is a relatively new compound, and its mechanism of action and biochemical and physiological effects are still being studied.

Scientific Research Applications

N-DATPED is used in a variety of scientific research applications. It has been used in the study of the mechanisms of action of various drugs and in the synthesis of pharmaceutical compounds. It has also been used in the study of biochemical and physiological processes, such as the regulation of cell division and the regulation of gene expression.

Mechanism of Action

The exact mechanism of action of N-DATPED is still being studied. However, it is believed that N-DATPED binds to certain proteins in the body and alters their activity. This binding is believed to be reversible, meaning that the effect of N-DATPED is temporary.
Biochemical and Physiological Effects
N-DATPED has been shown to have a variety of biochemical and physiological effects. It has been shown to have anti-inflammatory, anti-tumor, and anti-viral properties. It has also been shown to have an effect on the regulation of cell division and the regulation of gene expression.

Advantages and Limitations for Lab Experiments

N-DATPED has several advantages for use in laboratory experiments. It is relatively easy to synthesize and is relatively stable, meaning that it can be stored for long periods of time without degradation. It is also relatively safe to use and is not toxic to humans. The main limitation of N-DATPED is that it is relatively expensive, making it difficult to use in large-scale experiments.

Future Directions

There are a number of potential future directions for research involving N-DATPED. These include further study of its mechanism of action, its biochemical and physiological effects, and its potential applications in the synthesis of pharmaceutical compounds. Additionally, further research into the potential therapeutic effects of N-DATPED, such as its anti-inflammatory, anti-tumor, and anti-viral properties, could lead to new treatments for a variety of diseases and conditions. Finally, further research into the potential toxicity of N-DATPED could lead to a better understanding of its safety profile and potential applications in human medicine.

Synthesis Methods

N-DATPED is synthesized through a process known as the Biginelli reaction. The Biginelli reaction involves the condensation of an aldehyde, an alpha-keto ester, and urea or thiourea in an aqueous solution. The reaction is catalyzed by an acid, such as hydrochloric acid, and proceeds via a three-step process that involves the formation of an intermediate compound. The intermediate compound is then converted to the desired product, N-DATPED.